Cas no 93951-82-7 (2,4,5-Trichlorophenol-d2)

• Product Name: 2,4,5-Trichlorophenol-d2
• CAS No: 93951-82-7
• MF: C₆H₃Cl₃O
• MW: 199.458742380142
• CID: 797477
• PubChem ID: 71308871
• Update Time: 2025-06-13

2,4,5-Trichlorophenol-d2 Chemical and Physical Properties

Names and Identifiers

• Phen-2,5-d2-ol,3,4,6-trichloro- (9CI)
• 2,4,5-Trichlorophenol-3,6-d2
• 2,4,5-Trichlorophenol-3,6-d21000µg
• Phen-2,5-d2-ol, 3,4,6-trichloro- (9CI); 2,4,5-Trichlorophenol (Ring-D2); 2,4,5-Trichlorophenol-D2
• 93951-82-7
• 2,4,5-trichloro-3,6-dideuteriophenol
• D98270
• 2,4,5-Trichlorophenol-3,6-d2, 98 atom % D
• DTXSID50745676
• 2,4,5-Trichlorophenol D2 (3,6-D2)
• 2,4,5-Trichloro(~2~H_2_)phenol
• 2,4,5-Trichlorophenol-d2
• DB-302305
• 2,4,5-TRICHLOROPHENOL (RING-D2, 97-98%)

• Inchi： 1S/C6H3Cl3O/c7-3-1-5(9)6(10)2-4(3)8/h1-2,10H/i1D,2D
• InChI Key： LHJGJYXLEPZJPM-QDNHWIQGSA-N
• SMILES： ClC1C([2H])=C(C(=C([2H])C=1O)Cl)Cl

Computed Properties

• Exact Mass: 197.937501g/mol
• Monoisotopic Mass: 197.937501g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 67-69 °C(lit.)
• Boiling Point: 248 °C/740 mmHg(lit.)
• Flash Point: 133 °C

2,4,5-Trichlorophenol-d2 Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Category Code： 22-36/38-50/53
• Safety Instruction： 26-28-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2,4,5-Trichlorophenol-d2

Recent Advances in the Study of 2,4,5-Trichlorophenol-d2 (CAS: 93951-82-7) in Chemical and Biomedical Research

2,4,5-Trichlorophenol-d2 (CAS: 93951-82-7), a deuterated analog of 2,4,5-trichlorophenol, has garnered significant attention in recent chemical and biomedical research due to its unique properties and applications. This compound is widely used as an internal standard in mass spectrometry and other analytical techniques, particularly in environmental and toxicological studies. The deuterium labeling enhances its stability and detection sensitivity, making it invaluable for precise quantification in complex biological matrices.

Recent studies have focused on the role of 2,4,5-Trichlorophenol-d2 in the detection and quantification of chlorophenol contaminants in environmental samples. Researchers have employed advanced techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) to validate its utility as a reliable internal standard. These methods have demonstrated high accuracy and reproducibility, even at trace levels, highlighting the compound's importance in environmental monitoring and regulatory compliance.

In the biomedical field, 2,4,5-Trichlorophenol-d2 has been utilized to study the metabolic pathways and toxicokinetics of chlorophenols. A 2023 study published in the Journal of Analytical Toxicology investigated its use in tracing the biotransformation of chlorophenols in human hepatic microsomes. The results revealed insights into the enzymatic processes involved in chlorophenol metabolism, which are critical for understanding their potential health effects and designing targeted detoxification strategies.

Another notable application of 2,4,5-Trichlorophenol-d2 is in the development of novel analytical assays for detecting chlorophenol exposure biomarkers. A recent collaborative study between academic and industrial researchers demonstrated its efficacy in quantifying urinary metabolites of chlorophenols, providing a non-invasive method for assessing human exposure. This breakthrough has significant implications for occupational health and epidemiological studies, where accurate exposure assessment is paramount.

Despite its advantages, challenges remain in the synthesis and purification of 2,4,5-Trichlorophenol-d2 to meet the stringent requirements of analytical standards. Recent advancements in synthetic chemistry, including improved deuteration techniques and purification protocols, have addressed some of these issues. A 2024 publication in Organic Process Research & Development detailed a scalable synthesis route that ensures high isotopic purity and yield, paving the way for broader accessibility of this critical reagent.

Looking ahead, the potential applications of 2,4,5-Trichlorophenol-d2 are expanding into emerging areas such as metabolomics and environmental forensics. Its role in high-throughput screening and biomarker discovery is particularly promising, as researchers seek to unravel the complex interactions between environmental pollutants and human health. Continued innovation in analytical methodologies and synthetic approaches will further enhance its utility and impact in both research and industry.